Cas no 2035018-39-2 ((E)-2-phenyl-N-{4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}ethene-1-sulfonamide)

• Product Name: (E)-2-phenyl-N-{4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}ethene-1-sulfonamide
• CAS No: 2035018-39-2
• MF: C₁₅H₁₇N₃O₂S
• MW: 303.379381895065
• CID: 6295922
• PubChem ID: 119101507
• Update Time: 2025-08-02

(E)-2-phenyl-N-{4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-phenyl-N-{4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}ethene-1-sulfonamide
• AKOS026692728
• (E)-2-phenyl-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)ethenesulfonamide
• F6512-1503
• 2035018-39-2
• (E)-2-phenyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}ethene-1-sulfonamide

• Inchi： 1S/C15H17N3O2S/c19-21(20,11-8-13-4-2-1-3-5-13)17-14-7-10-18-15(12-14)6-9-16-18/h1-6,8-9,11,14,17H,7,10,12H2/b11-8+
• InChI Key： PCNVMVNDIMCMAV-DHZHZOJOSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1CC2=CC=NN2CC1)(=O)=O

Computed Properties

• Exact Mass: 303.10414797g/mol
• Monoisotopic Mass: 303.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.4Ų

Additional information on (E)-2-phenyl-N-{4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}ethene-1-sulfonamide

Comprehensive Overview of (E)-2-phenyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}ethene-1-sulfonamide (CAS No. 2035018-39-2)

(E)-2-phenyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}ethene-1-sulfonamide is a specialized sulfonamide derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and chemical research. This compound, identified by its CAS No. 2035018-39-2, belongs to the class of heterocyclic compounds, which are widely studied for their potential applications in drug discovery and development. The presence of both pyrazolo[1,5-a]pyridine and sulfonamide moieties in its structure makes it a promising candidate for various therapeutic applications.

The molecular formula of (E)-2-phenyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}ethene-1-sulfonamide is C15H15N3O2S, with a molecular weight of 301.36 g/mol. Its structure features a phenyl group attached to an ethene sulfonamide backbone, which is further linked to a pyrazolo[1,5-a]pyridine ring. This combination of functional groups contributes to its unique physicochemical properties, including solubility, stability, and reactivity, which are critical for its potential applications.

One of the key areas of interest for (E)-2-phenyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}ethene-1-sulfonamide is its potential role in medicinal chemistry. Sulfonamide derivatives are well-known for their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the pyrazolo[1,5-a]pyridine moiety may enhance these activities, making this compound a valuable target for further research. Recent studies have explored its interactions with various biological targets, such as enzymes and receptors, to understand its mechanism of action and therapeutic potential.

In addition to its pharmaceutical applications, (E)-2-phenyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}ethene-1-sulfonamide has also been investigated for its use in material science. The compound's unique structure and properties make it a potential candidate for the development of advanced materials, such as organic semiconductors or photoluminescent materials. Researchers are particularly interested in its electronic properties, which could be tailored for specific applications in optoelectronics and nanotechnology.

The synthesis of (E)-2-phenyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}ethene-1-sulfonamide typically involves multi-step organic reactions, including condensation, sulfonylation, and cyclization processes. These methods have been optimized to achieve high yields and purity, ensuring the compound's suitability for research and development purposes. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and validate the compound's structure and purity.

Given the growing interest in heterocyclic compounds and sulfonamide derivatives, (E)-2-phenyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}ethene-1-sulfonamide is expected to remain a focal point of research in the coming years. Its potential applications span across multiple disciplines, including drug discovery, material science, and chemical biology. Researchers are also exploring its derivatives and analogs to further expand its utility and optimize its properties for specific applications.

For those interested in sourcing (E)-2-phenyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}ethene-1-sulfonamide, it is essential to work with reputable suppliers who can provide high-quality and well-characterized compounds. Proper storage and handling are also crucial to maintain the compound's stability and ensure accurate experimental results. As research continues to uncover new insights into this compound's properties and applications, it is poised to play a significant role in advancing scientific and technological innovations.

In summary, (E)-2-phenyl-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}ethene-1-sulfonamide (CAS No. 2035018-39-2) is a versatile and promising compound with a wide range of potential applications. Its unique structural features and physicochemical properties make it a valuable subject of study in both academic and industrial settings. As the scientific community continues to explore its capabilities, this compound is likely to contribute to breakthroughs in various fields, from medicine to advanced materials.